Cas no 65749-98-6 (2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-)

• Product Name: 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-
• CAS No: 65749-98-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1691438
• PubChem ID: 22288313
• Update Time: 2025-04-21

2H-1,5-Benzodiazepin-2-one, 1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-
• 1,3-dihydro-1,5-benzodiazepin-2-one
• SCHEMBL2324023
• LDCMTXMRTVOLKA-UHFFFAOYSA-N
• 1,3-Dihydro-2H-1,5-benzodiazepin-2-one
• 65749-98-6
• DTXSID80624405
• 2,3-dihydro-1h-1,5-benzodiazepin-2-one

• Inchi： 1S/C9H8N2O/c12-9-5-6-10-7-3-1-2-4-8(7)11-9/h1-4,6H,5H2,(H,11,12)
• InChI Key： LDCMTXMRTVOLKA-UHFFFAOYSA-N
• SMILES： O=C1CC=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46